Cas no 1214791-44-2 ((e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid)

• Product Name: (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid
• CAS No: 1214791-44-2
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 4909212
• Update Time: 2025-10-23

(e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(3,4-di(pyridin-3-yl)phenyl)acrylic acid
• (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid

• Inchi： 1S/C19H14N2O2/c22-19(23)8-6-14-5-7-17(15-3-1-9-20-12-15)18(11-14)16-4-2-10-21-13-16/h1-13H,(H,22,23)/b8-6+
• InChI Key： JHISNVUWUUWCSN-SOFGYWHQSA-N
• SMILES： OC(/C=C/C1=CC=C(C2C=NC=CC=2)C(C2C=NC=CC=2)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 3
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid

Introduction to (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic Acid (CAS No. 1214791-44-2)

(e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid, with the CAS number 1214791-44-2, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, exhibits a range of properties that make it particularly valuable in various scientific applications.

The molecular structure of (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid consists of an acrylic acid backbone substituted with two pyridin-3-yl groups on a phenyl ring. This dual substitution enhances its reactivity and functionality, making it a versatile building block for the synthesis of more complex molecules. The presence of pyridine rings also imparts specific electronic and steric properties, which are crucial for its utility in pharmaceutical and materials science applications.

In recent years, there has been a growing interest in exploring the potential of (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid in drug discovery and development. Its structural features suggest that it may serve as a key intermediate in the synthesis of novel therapeutic agents. Specifically, the compound's ability to participate in various organic reactions, such as condensation and polymerization, makes it an attractive candidate for the creation of new pharmaceuticals targeting a wide range of diseases.

One of the most compelling aspects of (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid is its potential role in the development of small-molecule inhibitors. Researchers have been investigating its derivatives as inhibitors of enzymes involved in critical biological pathways. For instance, studies have shown that certain modifications of this compound can lead to potent inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. These findings highlight the compound's significance as a scaffold for drug design.

The synthesis of (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of the phenyl ring followed by the introduction of pyridine groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. These synthetic strategies underscore the compound's complexity and the expertise required to produce it on a scalable basis.

In addition to its pharmaceutical applications, (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid has shown promise in materials science. Its ability to form polymers and copolymers with other monomers has led to the development of novel materials with unique properties. These materials have potential applications in coatings, adhesives, and even advanced electronic devices. The compound's dual functionality allows for the creation of polymers with tailored mechanical and thermal properties, making it a valuable asset in material engineering.

The study of (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid also extends to its interaction with biological systems. Researchers are exploring how this compound behaves within cellular environments and how it can be modulated to enhance its therapeutic effects. Preclinical studies have begun to uncover its potential as an anti-inflammatory agent and as a component in combination therapies targeting resistant forms of cancer. These studies are crucial for understanding the compound's mechanism of action and for guiding future clinical trials.

The growing body of research on (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid underscores its importance as a multifunctional compound with broad applications. As scientific understanding advances, new possibilities for its use are likely to emerge. The continued exploration of this molecule promises to yield significant insights into both fundamental chemistry and applied biomedical science.

In conclusion, (e)-3-(3,4-Di(pyridin-3-yl)phenyl)acrylic acid (CAS No. 1214791-44-2) represents a fascinating subject of study with far-reaching implications. Its unique structure and reactivity make it a valuable tool in drug discovery, materials science, and beyond. As research progresses, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to complex challenges.